Cas no 920011-70-7 (L-Phenylalanine, L-isoleucyl-L-tyrosyl-L-prolyl-L-methionyl-)

• Product name: L-Phenylalanine, L-isoleucyl-L-tyrosyl-L-prolyl-L-methionyl-
• CAS No: 920011-70-7
• MF: C₃₄H₄₇N₅O₇S
• MW: 669.83128
• CID: 759776
• PubChem ID: 71424443

L-Phenylalanine, L-isoleucyl-L-tyrosyl-L-prolyl-L-methionyl- Chemical and Physical Properties

Names and Identifiers

• L-Phenylalanine, L-isoleucyl-L-tyrosyl-L-prolyl-L-methionyl-
• 920011-70-7
• DTXSID40843236
• L-Isoleucyl-L-tyrosyl-L-prolyl-L-methionyl-L-phenylalanine

• Inchi： InChI=1S/C34H47N5O7S/c1-4-21(2)29(35)32(43)37-26(19-23-12-14-24(40)15-13-23)33(44)39-17-8-11-28(39)31(42)36-25(16-18-47-3)30(41)38-27(34(45)46)20-22-9-6-5-7-10-22/h5-7,9-10,12-15,21,25-29,40H,4,8,11,16-20,35H2,1-3H3,(H,36,42)(H,37,43)(H,38,41)(H,45,46)/t21-,25-,26-,27-,28-,29-/m0/s1
• InChI Key： PBQSWXMKPBDIHK-XLWWOFJKSA-N
• SMILES： CCC(C)C(C(=O)NC(CC1=CC=C(C=C1)O)C(=O)N2CCCC2C(=O)NC(CCSC)C(=O)NC(CC3=CC=CC=C3)C(=O)O)N

Computed Properties

• Exact Mass: 669.31962003g/mol
• Monoisotopic Mass: 669.31962003g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 47
• Rotatable Bond Count: 17
• Complexity: 1050
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 217Ų